Cas no 900863-50-5 (4-Iodo-1H-pyrazolo[3,4-b]pyridin-3-amine)

• Product Name: 4-Iodo-1H-pyrazolo[3,4-b]pyridin-3-amine
• CAS No: 900863-50-5
• MF: C₆H₅IN₄
• MW: 260.035172224045
• CID: 4827171
• Update Time: 2023-08-19

4-Iodo-1H-pyrazolo[3,4-b]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-1H-pyrazolo[3,4-b]pyridin-3-amine
• 1H-Pyrazolo[3,4-b]pyridin-3-amine, 4-iodo-
• 4-iodo-1H-pyrazolo[3,4-b]pyrid-3-ylamine
• 4-iodo-2H-pyrazolo[3,4-b]pyridin-3-amine

• Inchi： 1S/C6H5IN4/c7-3-1-2-9-6-4(3)5(8)10-11-6/h1-2H,(H3,8,9,10,11)
• InChI Key： KHDVHDMNCGNAMA-UHFFFAOYSA-N
• SMILES： IC1=CC=NC2C1=C(N)NN=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• XLogP3: 1.1
• Topological Polar Surface Area: 67.6